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Compound of Interest

Compound Name: cis-Tosylate

Cat. No.: B14787639 Get Quote

Essential Safety and Handling Guide for cis-
Tosylate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling cis-Tosylate (CAS No: 154003-23-3). Due to its status as

a pharmaceutical-related compound of unknown potency, a conservative approach based on

best practices for handling potent compounds is required to ensure personnel safety and

operational integrity.[1]

Hazard Identification and Chemical Properties
cis-Tosylate is a complex organic molecule used as a chemical intermediate in pharmaceutical

synthesis.[2] While it is not classified as a "Hazardous Chemical" by the OSHA Hazard

Communication Standard (29 CFR 1910.1200), it must be handled with care as its toxicological

properties have not been thoroughly investigated.[1] The primary risks include potential

irritation to the skin, eyes, and respiratory tract.[3] In the event of a fire, it can emit toxic fumes,

including carbon oxides, nitrogen oxides, and sulphur oxides.[1]
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Property Value Source

Molecular Formula C₂₀H₁₉Cl₂N₃O₅S [3]

Molecular Weight 484.35 g/mol [3]

Appearance White Powder [4]

Occupational Exposure Limits No data available [3]

Acute Toxicity (LD50) No data available [1]

Carcinogenicity

No component is identified as

a carcinogen by IARC, ACGIH,

NTP, or OSHA.

Given the lack of specific toxicity data, all handling procedures should be governed by robust

engineering controls and a comprehensive Personal Protective Equipment (PPE) program.

Personal Protective Equipment (PPE) Program
A multi-layered PPE approach is mandatory to prevent exposure through inhalation, dermal

contact, or ocular contact. All PPE must be inspected prior to use.[1][3]

Summary of Required Personal Protective Equipment:
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Protection Type Task Level Required PPE
Standards &
Specifications

Respiratory

All Handling

Operations (Weighing,

transfers, solution

prep)

NIOSH-approved

N100 or CEN-

approved FFP3

Particulate Respirator.

[1]

To be used as a

backup to primary

engineering controls

(e.g., fume hood).[1]

N100 filters ≥99.97%

of airborne particles;

FFP3 filters ≥99%.[5]

[6]

No Engineering

Controls (Emergency

Spill)

Full-face supplied air

respirator.[1]

Provides highest level

of respiratory

protection.

Hand
All Handling

Operations

Double-gloving with

nitrile gloves.

Outer gloves must be

changed immediately

upon contamination.

Gloves must satisfy

specifications of EN

374 for chemical

resistance.[1][3]

Eye/Face
All Handling

Operations

Tightly fitting safety

goggles with side-

shields.[1]

Must conform to EN

166 (EU) or be

NIOSH-approved

(US).[1][3]

Body
All Handling

Operations

Disposable coveralls

or lab coat made of

impervious material

(e.g., polyethylene-

coated

polypropylene).[1][7]

Fire/flame resistant

clothing is also

recommended.[1]

Standard cloth lab

coats are not

sufficient.[7]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE when handling cis-Tosylate.
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Start: Plan to Handle
cis-Tosylate

Are Primary Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Available and Functioning?

Assess Task-Specific Risks
(e.g., Weighing, Solution Prep)

  Yes

STOP!
Do NOT Proceed with routine work.

Consult EHS.

  No

Mandatory Base PPE:
- Double Nitrile Gloves (EN 374)
- Impervious Lab Coat/Coveralls

- Safety Goggles (EN 166 / NIOSH)

Add Respiratory Protection:
NIOSH N100 or FFP3 Particulate Respirator

For Emergency Spill Response ONLY:
Full-Face Supplied Air Respirator

+ Chemical Resistant Suit
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Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Wash area with soap and plenty of water.

Rinse with pure water for at least 15 minutes,
holding eyelids open.

Move to fresh air immediately.
Keep at rest in a comfortable position.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate Medical Attention.
Bring the Safety Data Sheet (SDS).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling cis-
Tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-
handling-cis-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/product/b14787639#personal-protective-equipment-for-handling-cis-tosylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14787639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14787639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

